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Compound of Interest

Compound Name: 4-(Bromomethyl)phenol

Cat. No.: B1630418

This table summarizes the key hazards associated with 4-(Bromomethyl)phenol and the
necessary personal protective equipment (PPE) required for safe handling and disposal.

Required Personal

Hazard Classification Description Protective Equipment
(PPE)
o ) Chemical-resistant gloves, lab
Acute Oral Toxicity Harmful if swallowed.[1][3]
coat.
Chemical-resistant gloves
Skin Corrosion/Irritation Causes skin irritation.[1][3] (e.g., nitrile), lab coat, apron.

[11[4]

) o Safety glasses with side
o Causes serious eye irritation. _ _
Eye Damage/Irritation shields or chemical splash

&8 goggles.[4]

Handle in a chemical fume
) o May cause respiratory hood.[4][6] Use a NIOSH-
Respiratory Irritation . ) )
irritation.[3][5] approved respirator if dust may

be generated.[4]

) . i o N/A (Prevent release into the
Aquatic Toxicity Toxic to aquatic life.[1][2] ) )
environment).
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Step-by-Step Disposal Protocol

Follow these procedures to ensure the safe collection, storage, and disposal of 4-
(Bromomethyl)phenol waste.

Step 1: Preparation and Safety Precautions

Before handling the waste, ensure all necessary safety measures are in place.

e Engineering Controls: All handling and segregation of 4-(Bromomethyl)phenol waste must
be conducted in a well-ventilated chemical fume hood.[4][7] Ensure an eyewash station and
safety shower are immediately accessible.[4][5]

o Personal Protective Equipment (PPE): Wear all PPE as specified in the table above,
including a lab coat, chemical-resistant gloves, and safety goggles.[1][4]

Step 2: Waste Segregation

Proper segregation is crucial to prevent dangerous reactions and ensure compliant disposal.

o Solid Waste: Collect pure 4-(Bromomethyl)phenol residue, un-rinsed empty containers,
and contaminated solids (e.g., weighing paper) in a dedicated, sealed container clearly
labeled for this chemical waste.[4]

e Liquid Waste: Solutions containing 4-(Bromomethyl)phenol should be collected in a
separate, dedicated, and sealed waste container.[4] Do not mix this waste with other
halogenated or non-halogenated solvent streams.[4]

o Contaminated Labware: Disposable items like gloves and pipette tips that are contaminated
should be collected in a separate, sealed, and clearly labeled hazardous waste container.[4]

Step 3: Containerization and Labeling

Properly containing and labeling waste is a key regulatory requirement.

o Containers: Use only suitable, chemically compatible, and sealable containers for waste
collection.[2][5][7]
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» Labeling: All waste containers must be clearly labeled with the words "Hazardous Waste,"
the full chemical name "4-(Bromomethyl)phenol,” and a clear description of the hazards
(e.g., "Toxic," "lrritant").[4]

Step 4: Temporary On-Site Storage
Store waste safely prior to its removal by a certified disposal service.

o Location: Store waste containers in a cool, dry, and well-ventilated area.[7] The storage area
should be away from incompatible materials, such as strong oxidizing agents, as well as
heat and ignition sources.[5][6]

o Closure: Ensure all waste containers are tightly closed to prevent leaks or spills.[7]

Step 5: Final Disposal

Final disposal must be handled by professionals.

o Professional Disposal: Contact your institution's Environmental Health and Safety (EHS)
department or a licensed hazardous waste disposal company to arrange for pickup.[4]

e Method: The recommended disposal method is removal to a licensed chemical destruction
plant or through controlled, high-temperature incineration with flue gas scrubbing.[4][7]

Emergency Spill Procedures

In the event of a spill, immediate and appropriate action is required.

o Evacuate & Alert: Alert personnel in the immediate area of the spill.[7][8]

o Control Ignition Sources: Remove all sources of ignition from the area.[7]

» Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.[7]

o Contain Spill: Use an absorbent, non-combustible material such as sand, earth, or
vermiculite to cover and contain the spill.[9] Do not use combustible materials like sawdust.

[9]
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o Collect Residue: Carefully sweep up or collect the absorbed material using spark-proof tools
and place it into a suitable, closed container for disposal as hazardous waste.[2][5][7]

o Decontaminate: Clean the spill area thoroughly with soap and water.[8]

Disposal Workflow

The following diagram outlines the logical steps for the proper disposal of 4-
(Bromomethyl)phenol waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1630418?utm_src=pdf-custom-synthesis
https://www.cochise.edu/_resources/pdfs/sds-library/science-sv/Science-SDS-390-4Bromophenol-B75808-Sigma-2024.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA14873~~PDF~~MTR~~CGV4~~EN~~2025-09-17%2015:41:18~~4-Bromophenol~~
http://www.angenechemical.com/sds/58402-38-3.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_4_Bromo_3_ethynylphenol_A_Guide_for_Laboratory_Professionals.pdf
https://www.fishersci.com/store/msds?partNumber=AC304411000&productDescription=4-BROMOPHENOL+97%25+100G&vendorId=VN00032119&countryCode=US&language=en
https://www.monash.edu/hsw/info-docs/chemical-management/phenol
https://www.chemicalbook.com/msds/4-bromomethyl-phenol.pdf
https://ehs.yale.edu/sites/default/files/files/phenol-sop.pdf
https://pim-resources.coleparmer.com/sds/68739.pdf
https://www.benchchem.com/product/b1630418#4-bromomethyl-phenol-proper-disposal-procedures
https://www.benchchem.com/product/b1630418#4-bromomethyl-phenol-proper-disposal-procedures
https://www.benchchem.com/product/b1630418#4-bromomethyl-phenol-proper-disposal-procedures
https://www.benchchem.com/product/b1630418#4-bromomethyl-phenol-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1630418?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1630418?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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